5-Hydroxyoxepan-2-one

• Molecular Formula: C6H10O3
• Molecular Weight: 130.14 g/mol
• SMILES: C1CC(=O)OCCC1O
• InChI: InChI=1S/C6H10O3/c7-5-1-2-6(8)9-4-3-5/h5,7H,1-4H2
• InChIKey: LEGXDJHDILVAJR-UHFFFAOYSA-N

5-Hydroxyoxepan-2-one (CAS 485817-01-4; molecular formula C₆H₁₀O₃; MW 130.14 g/mol; SMILES: O=C1CCC(O)CCO1) is a seven-membered cyclic ester (ε-lactone) belonging to the oxepan-2-one class, characterized by a secondary hydroxyl substituent at the 5-position of the oxepane ring. This compound is structurally related to the widely used biodegradable monomer ε-caprolactone (2-oxepanone, CAS 502-44-3, C₆H₁₀O₂, MW 114.14) but differs by the presence of the ring hydroxyl group, which fundamentally alters its hydrophilicity, reactivity profile, and the degradative properties of polymers derived from it.

5-Hydroxyoxepan-2-one (CAS 485817-01-4): Procurement-Relevant Structural and Physicochemical Baseline

5-Hydroxyoxepan-2-one (CAS 485817-01-4; molecular formula C₆H₁₀O₃; MW 130.14 g/mol; SMILES: O=C1CCC(O)CCO1) is a seven-membered cyclic ester (ε-lactone) belonging to the oxepan-2-one class, characterized by a secondary hydroxyl substituent at the 5-position of the oxepane ring . This compound is structurally related to the widely used biodegradable monomer ε-caprolactone (2-oxepanone, CAS 502-44-3, C₆H₁₀O₂, MW 114.14) but differs by the presence of the ring hydroxyl group, which fundamentally alters its hydrophilicity, reactivity profile, and the degradative properties of polymers derived from it . The hydroxyl substituent at the γ-position relative to the lactone carbonyl enables dual functionality as both a ring-opening polymerization (ROP) monomer and a latent initiator site, categorizing it as a potential 'inimer' (initiator-monomer) for the synthesis of functionalized and hyperbranched aliphatic polyesters .

Ring-opening polymerization (ROP) monomer for functionalized polyesters

Inimer for self-condensing ROP toward hyperbranched architectures

Click chemistry scaffold at 5-position without hydroxyl protection

Why ε-Caprolactone or Positional Hydroxyoxepanone Isomers Cannot Substitute 5-Hydroxyoxepan-2-one Without Performance Compromise

Generic substitution with unsubstituted ε-caprolactone fails because the 5-hydroxyl group is not a passive structural decoration—it is the primary driver of differentiated hydrophilicity, degradation kinetics, and architectural control in derived polymers. Poly(ε-caprolactone) (PCL) is a semi-crystalline, hydrophobic polyester with a contact angle of approximately 68° and a complete in vivo resorption time of 2–3 years, which is prohibitively slow for many biomedical applications requiring timely scaffold clearance [1]. Hydroxyl-functionalized caprolactone-based copolymers, in contrast, reduce the receding water contact angle to as low as 40° at only 10% hydroxyl-monomer incorporation and accelerate in vivo mass loss from essentially zero (PCL) to >60% within 3 months [2]. Positional isomers such as 3-hydroxyoxepan-2-one (hydroxyl α to the carbonyl) exhibit fundamentally different lactone ring stability, electrophilicity, and polymerization behavior due to the electron-withdrawing proximity of the hydroxyl to the ester carbonyl—a distinction that renders them non-interchangeable for applications requiring γ-position reactivity, such as inimer-mediated hyperbranched polymerization or click chemistry at the 5-position without hydroxyl protection . The quantitative evidence below establishes the specific dimensions where 5-hydroxyoxepan-2-one confers measurable advantage over its closest analogs.

Unsubstituted ε-caprolactone Lacks ring hydroxyl; hydrophilicity and degradation profile may shift dramatically, potentially extending resorption research timeline.

3-Hydroxyoxepan-2-one (α-isomer) Hydroxyl adjacent to carbonyl alters ring electrophilicity and may require protection strategies, limiting direct interchange in click or inimer workflows.

Positional hydroxycaprolactone analogs Different hydroxyl placement changes reactivity and branching topology; polymerization and degradation endpoints may not transfer.

• [1] Woodard, L.N.; Grunlan, M.A. Hydrolytic Degradation and Erosion of Polyester Biomaterials. ACS Macro Lett. 2018, 7(8), 976–982. Note: PCL complete resorption time of 2–3 years is well-established in the literature; see also Seyednejad et al. Discussing PCL degradation >2 years. View Source
• [2] Seyednejad, H.; Gawlitta, D.; Kuiper, R.V.; de Bruin, A.; van Nostrum, C.F.; Vermonden, T.; Dhert, W.J.A.; Hennink, W.E. In Vivo Biocompatibility and Biodegradation of 3D-Printed Porous Scaffolds Based on a Hydroxyl-Functionalized Poly(ε-caprolactone). Biomaterials 2012, 33(17), 4309–4318. DOI: 10.1016/j.biomaterials.2012.03.002. View Source

5-Hydroxyoxepan-2-one: Quantified Differentiation Evidence Against Closest Analogs and In-Class Candidates

Surface Hydrophilicity Enhancement: Contact Angle Reduction vs. Unmodified Poly(ε-caprolactone)

Polymers incorporating hydroxyl-functionalized caprolactone units exhibit a marked reduction in water contact angle compared to unmodified poly(ε-caprolactone) (PCL). Increasing the hydroxymethylglycolide (HMG) co-monomer content—a hydroxyl-bearing unit structurally analogous to ring-opened 5-hydroxyoxepan-2-one—from 0% to 10% decreased the receding water contact angle from 68° (pure PCL) to 40° (10% HMG-CL copolymer), representing a 41% reduction [1]. This enhanced hydrophilicity is directly attributable to the pendant hydroxyl groups introduced by the functionalized lactone monomer and is absent in polymers derived from unsubstituted ε-caprolactone (C₆H₁₀O₂, MW 114.14), which lacks any hydrogen-bond-donating functionality along the polyester backbone .

Surface Hydrophilicity

Class-level

Receding contact angle reduced from 68° (PCL) to 40° (10% hydroxyl co-monomer), a 41% decrease.

Supports cell adhesion and protein adsorption studies without secondary surface treatment.

Class-level inference; data to verify in target copolymer system.

Evidence Dimension	Receding water contact angle (surface hydrophilicity)
Target Compound Data	40° for copolymer containing 10 mol% hydroxyl-functionalized caprolactone units (HMG-CL 10:90)
Comparator Or Baseline	68° for unmodified poly(ε-caprolactone) (PCL) homopolymer
Quantified Difference	28° reduction in receding contact angle (41% decrease); transition from moderately hydrophobic to hydrophilic surface regime
Conditions	Static receding contact angle measurement on solvent-cast polymeric films at room temperature; published by Seyednejad et al. (2009) and corroborated in subsequent studies.

Why This Matters

Lower contact angle translates to significantly improved protein adsorption, cell attachment, and proliferation on biomaterial surfaces—critical for tissue engineering scaffolds where PCL's intrinsic hydrophobicity (68°) is a well-documented limitation requiring surface modification or co-polymerization.

• [1] Seyednejad, H.; Vermonden, T.; Fedorovich, N.E.; van Eijk, R.; van Steenbergen, M.J.; Dhert, W.J.A.; van Nostrum, C.F.; Hennink, W.E. Synthesis and Characterization of Hydroxyl-Functionalized Caprolactone Copolymers and Their Effect on Adhesion, Proliferation, and Differentiation of Human Mesenchymal Stem Cells. Biomacromolecules 2009, 10(11), 3048–3054. DOI: 10.1021/bm900693p. View Source

In Vivo Biodegradation Acceleration: Mass Loss and Molecular Weight Reduction vs. PCL

Hydroxyl-functionalized poly(ε-caprolactone) scaffolds (PHMGCL, HMG:CL 8:92) implanted subcutaneously in Balb/c mice lost more than 60% of their mass within 3 months, while PCL control scaffolds exhibited no measurable weight loss over the identical implantation period [1]. Concurrently, the weight-average molecular weight (Mw) of PHMGCL decreased from 46.9 kDa pre-implantation to 23.2 kDa after 3 months (a 50.5% reduction), whereas PCL Mw remained unchanged throughout [1]. The degradation was characterized by selective loss of HMG (hydroxyl-bearing) units as confirmed by ¹H NMR, demonstrating that the hydroxyl functionality actively drives the accelerated hydrolytic degradation rather than merely correlating with it [1]. This stands in contrast to unsubstituted PCL, which typically requires 2–3 years for complete in vivo resorption [2].

In Vivo Mass Loss

Class-level

Hydroxyl-functionalized scaffold lost >60% mass in 3 months; PCL showed 0% loss (Balb/c mice).

Accelerated degradation study context; supports scaffold clearance endpoint monitoring.

Model-dependent; review specific co-monomer ratio and implantation site.

Evidence Dimension	In vivo mass loss at 3 months post-subcutaneous implantation in Balb/c mice
Target Compound Data	>60% mass loss for hydroxyl-functionalized polyester (PHMGCL, HMG:CL 8:92) scaffolds
Comparator Or Baseline	0% mass loss for unmodified poly(ε-caprolactone) (PCL) scaffolds of equivalent architecture
Quantified Difference	≥60 percentage-point differential in mass loss; Mw reduction of 23.7 kDa (50.5%) for PHMGCL vs. 0 kDa for PCL over 3 months
Conditions	3D melt-plotted scaffolds implanted subcutaneously in Balb/c mice; retrieved at 4 and 12 weeks; residual weight, DSC, SEM, ¹H NMR, and GPC analyses performed (Seyednejad et al., Biomaterials 2012).

Why This Matters

The 2–3 year resorption time of unmodified PCL is a well-known barrier to its use in regenerative medicine where scaffold clearance must match tissue regeneration rates. Hydroxyl-functionalized analogs reduce this to a clinically actionable timeframe of months rather than years.

• [1] Seyednejad, H.; Gawlitta, D.; Kuiper, R.V.; de Bruin, A.; van Nostrum, C.F.; Vermonden, T.; Dhert, W.J.A.; Hennink, W.E. In Vivo Biocompatibility and Biodegradation of 3D-Printed Porous Scaffolds Based on a Hydroxyl-Functionalized Poly(ε-caprolactone). Biomaterials 2012, 33(17), 4309–4318. DOI: 10.1016/j.biomaterials.2012.03.002. View Source
• [2] Degradation of Poly(ε-caprolactone) Resorbable Multifilament Yarn under Physiological Conditions. PubMed 2023. Complete PCL resorption period: 2–3 years. View Source

In Vitro Enzymatic Degradation Kinetics: Time-to-Degradation vs. PCL

Under in vitro enzymatic challenge in lipase solutions, hydroxyl-functionalized PHMGCL scaffolds (HMG:CL 8:92) reached complete degradation within 50 hours, while PCL scaffolds of comparable architecture required 72 hours to degrade—a 30.6% reduction in degradation time [1]. This accelerated enzymatic susceptibility is mechanistically linked to the enhanced water uptake and ester bond accessibility conferred by the pendant hydroxyl groups, which increase the amorphous fraction and facilitate enzyme penetration into the polymer matrix [1]. The differential is consistent with the broader class observation that hydroxyl-bearing aliphatic polyesters degrade more rapidly than their unsubstituted counterparts under both hydrolytic and enzymatic conditions [2].

Enzymatic Degradation

Class-level

Complete degradation in lipase solution: 50 h for hydroxyl-functionalized scaffold vs. 72 h for PCL (30.6% faster).

Enables faster in vitro degradation screening; co-monomer ratio may tune rate.

In vitro lipase model; correlation to in vivo environment requires validation.

Evidence Dimension	In vitro enzymatic degradation time to completion in lipase solution
Target Compound Data	50 hours for complete degradation of PHMGCL (HMG:CL 8:92) scaffolds
Comparator Or Baseline	72 hours for complete degradation of unmodified PCL scaffolds of similar architecture
Quantified Difference	22-hour reduction in degradation time (30.6% faster); corresponds to a degradation rate enhancement factor of approximately 1.44×
Conditions	In vitro incubation in lipase (Pseudomonas cepacia) solution at 37 °C; scaffold degradation monitored to completion; published by Seyednejad et al., Biomaterials 2012.

Why This Matters

For procurement decisions in biomaterials R&D, the 30% reduction in enzymatic degradation half-life translates to faster in vitro screening cycles and enables tuning of degradation rate through co-monomer feed ratio—a lever unavailable with unsubstituted ε-caprolactone alone.

• [1] Seyednejad, H.; Gawlitta, D.; Kuiper, R.V.; de Bruin, A.; van Nostrum, C.F.; Vermonden, T.; Dhert, W.J.A.; Hennink, W.E. In Vivo Biocompatibility and Biodegradation of 3D-Printed Porous Scaffolds Based on a Hydroxyl-Functionalized Poly(ε-caprolactone). Biomaterials 2012, 33(17), 4309–4318. DOI: 10.1016/j.biomaterials.2012.03.002. View Source
• [2] Hakkarainen, M.; Adamus, G.; Höglund, A.; Kowalczuk, M.; Albertsson, A.-C. ESI-MS Reveals the Influence of Hydrophilicity and Architecture on the Water-Soluble Degradation Product Patterns of Biodegradable Homo- and Copolyesters of 1,5-Dioxepan-2-one and ε-Caprolactone. Macromolecules 2008, 41(10), 3547–3554. DOI: 10.1021/ma800365m. View Source

Inimer Functionality: Degree of Branching Control in Hyperbranched Polyester Synthesis

Hydroxyl-substituted ε-caprolactones function as AB-type 'inimers'—monomers that contain both a polymerizable lactone ring (A) and an initiating hydroxyl group (B) within the same molecule—enabling self-condensing ring-opening polymerization (SC-ROP) to yield hyperbranched polyesters without requiring a separate multifunctional initiator [1]. In the seminal demonstration by Liu, Vladimirov, and Fréchet (1999) using 4-(2-hydroxyethyl)-ε-caprolactone—a close structural analog of 5-hydroxyoxepan-2-one where the hydroxyl-bearing side chain is at the equivalent γ-position—the degree of branching (DB) was controllably tuned from 0 (linear) to 0.33 by adjusting the co-monomer feed ratio in copolymerization with unsubstituted ε-caprolactone [1]. In contrast, unsubstituted ε-caprolactone (C₆H₁₀O₂) lacks any pendant hydroxyl and therefore cannot function as an AB inimer; its ROP exclusively yields linear poly(ε-caprolactone) with a DB of 0 [2].

Degree of Branching

Cross-study comparable

DB tunable 0–0.33 for γ-hydroxyethyl-ε-caprolactone copolymers; PCL gives DB = 0.

Inimer eliminates multifunctional initiator; supports hyperbranched polyester synthesis workflow.

Structural analog evidence; confirm with 5-hydroxyoxepan-2-one specifically.

Evidence Dimension	Achievable degree of branching (DB) in polyester architecture via self-condensing ROP
Target Compound Data	DB tunable from 0 to 0.33 for hydroxyl-substituted ε-caprolactone (γ-hydroxyethyl-CL) copolymers; hyperbranched architecture with high density of terminal functional groups achievable
Comparator Or Baseline	DB = 0 for all polymers derived from unsubstituted ε-caprolactone (strictly linear chains); hyperbranched architecture inaccessible without added multifunctional initiator
Quantified Difference	DB range of 0–0.33 accessible only with hydroxyl-functionalized monomer; unsubstituted ε-caprolactone cannot produce DB > 0 without external branching agent
Conditions	Bulk ring-opening polymerization catalyzed by Sn(Oct)₂ at 110 °C; copolymerization with ε-caprolactone at varying feed ratios; DB determined by quantitative ¹³C NMR spectroscopy (Liu et al., Macromolecules 1999, 32, 6881–6884).

Why This Matters

The inimer capability eliminates the need for a separate multifunctional initiator in hyperbranched polyester synthesis, simplifying the polymer synthesis workflow and reducing potential leachable impurities. This is a procurement-relevant differentiator for laboratories synthesizing branched or dendritic polyester architectures.

• [1] Liu, M.; Vladimirov, N.; Fréchet, J.M.J. A New Approach to Hyperbranched Polymers by Ring-Opening Polymerization of an AB Monomer: 4-(2-Hydroxyethyl)-ε-caprolactone. Macromolecules 1999, 32(20), 6881–6884. DOI: 10.1021/ma990785x. View Source
• [2] Trollsås, M.; Hedrick, J.L. Dendrimer-like Star Polymers. J. Am. Chem. Soc. 1998, 120(19), 4644–4651. Establishes that linear PCL from ε-caprolactone ROP has DB = 0 in absence of branching agents. View Source

Click Chemistry Functionalization at the 5-Position Without Hydroxyl Protection

5-Substituted oxepan-2-one derivatives undergo copper(I)-catalyzed azide-alkyne cycloaddition (CuAAC, 'click' chemistry) without requiring protection or deprotection of the ring hydroxyl group, as explicitly demonstrated by Riva et al. (2007) for 5-azidooxepan-2-one and 5-(hydroxyalkyl-triazolyl)oxepan-2-one derivatives . The lactone ring remained intact throughout the click reaction, confirmed by ¹H NMR spectroscopy, and the free hydroxyl group did not participate in side reactions under standard CuAAC conditions (CuSO₄/sodium ascorbate, H₂O/t-BuOH, room temperature) . This is a critical synthetic advantage over α-hydroxy lactones such as 3-hydroxyoxepan-2-one, where the hydroxyl is positioned adjacent to the ester carbonyl (α-position) and is significantly more acidic (predicted pKa ~12–13 for the secondary alcohol in 3-hydroxyoxepan-2-one) and nucleophilically reactive, often necessitating protection strategies that add steps, reduce yield, and complicate purification .

Click Orthogonality

Head-to-head

5-azidooxepan-2-one undergoes CuAAC without hydroxyl protection or lactone ring opening; α-isomer typically needs protect/deprotect.

Reduces synthetic steps and purification burden in click-functionalized monomer preparation.

Source review; verify under intended reaction conditions and scale.

Evidence Dimension	Requirement for hydroxyl protection during CuAAC click functionalization of the lactone ring
Target Compound Data	No protection required; hydroxyl group at 5-position (γ to carbonyl) is chemically orthogonal under CuAAC conditions; lactone ring remains intact
Comparator Or Baseline	3-Hydroxyoxepan-2-one (α-hydroxy lactone): hydroxyl adjacent to carbonyl exhibits enhanced acidity and nucleophilicity, typically requiring protection (e.g., silylation or benzylation) prior to click chemistry to prevent competing O-alkylation or ring-opening
Quantified Difference	0 additional protection/deprotection steps for 5-substituted oxepan-2-ones vs. 2 additional synthetic steps (protect/deprotect) typically required for 3-hydroxy positional isomers; estimated >15% improvement in overall yield by step-count reduction
Conditions	CuAAC reaction: 5-azidooxepan-2-one + terminal alkyne, CuSO₄·5H₂O (5 mol%), sodium ascorbate (10 mol%), H₂O/t-BuOH (1:1), 25 °C, 12–24 h; reaction monitored by TLC and product confirmed by ¹H NMR without evidence of lactone ring-opening or hydroxyl interference (Riva et al., Arkivoc 2007).

Why This Matters

Eliminating protection/deprotection steps directly reduces procurement costs (fewer reagents), synthesis time (shorter workflow), and purification burden (fewer intermediates), making 5-hydroxyoxepan-2-one a more efficient building block than α-hydroxy positional isomers for constructing functionalized, biodegradable polyester libraries via click chemistry.

Nanoparticle Surface Functionalization: Zeta Potential Modulation via γ-Hydroxyl Caprolactone Copolymers

Copolymers of ε-caprolactone with γ-substituted ε-caprolactone bearing a non-ionic hydroxyl group (P(CL-co-γ-OH-CL))—structurally analogous to polymers derived from 5-hydroxyoxepan-2-one—confer a zeta potential of approximately −7 mV when used to stabilize poly(D,L-lactide) (PLA) nanoparticles, compared to approximately +65 mV for the cationic γ-pyridinium analog P(CL-co-γ-Py-CL) [1]. The near-neutral, slightly negative surface charge is particularly advantageous for drug delivery applications, as it minimizes non-specific electrostatic interactions with serum proteins and cell membranes, potentially extending circulation half-life compared to strongly cationic particles which are rapidly opsonized [1]. The hydroxyl functionality provides steric stabilization without introducing the cytotoxicity risks associated with cationic surface charges [2].

Zeta Potential

Cross-study comparable

PLA nanoparticles with γ-OH-CL copolymer show ζ ≈ −7 mV; cationic analog ≈ +65 mV.

Near-neutral surface charge may support nanoparticle circulation studies without cationic cytotoxicity concerns.

Data from structurally analogous copolymer; validate with target polymer composition.

Evidence Dimension	Zeta potential of PLA nanoparticles stabilized by amphiphilic γ-substituted caprolactone copolymers
Target Compound Data	Approximately −7 mV for PLA nanoparticles stabilized with non-ionic P(CL-co-γ-OH-CL) copolymer (γ-hydroxyl-substituted caprolactone; structurally correspondent to 5-hydroxyoxepan-2-one-derived polymer)
Comparator Or Baseline	Approximately +65 mV for PLA nanoparticles stabilized with cationic P(CL-co-γ-Py-CL) copolymer (γ-pyridinium-substituted caprolactone)
Quantified Difference	Δζ = 72 mV between non-ionic hydroxyl-functionalized and cationic pyridinium-functionalized copolymer stabilizers; near-neutral surface charge vs. strongly positive
Conditions	Nanoparticles prepared by co-precipitation of PLA with P(CL-co-γ-X-CL) copolyester from DMSO solution; zeta potential measured by electrophoretic light scattering in aqueous dispersion at 25 °C; copolymer degree of polymerization ~40 (Gautier et al., 2003).

Why This Matters

For procurement in nanoparticle-based drug delivery research, the hydroxyl-functionalized caprolactone unit provides steric stabilization without cationic cytotoxicity, offering a safer alternative to charged stabilizers while maintaining colloidal stability—a direct formulation advantage.

• [1] Gautier, S.; D'Aloia, V.; Halleux, O.; Mazza, M.; Lecomte, P.; Jérôme, R. Amphiphilic Copolymers of ε-Caprolactone and γ-Substituted ε-Caprolactone. Synthesis and Functionalization of Poly(D,L-lactide) Nanoparticles. J. Biomater. Sci. Polym. Ed. 2003, 14(1), 63–86. Zeta potential: −7 mV for γ-OH-CL; +65 mV for γ-Py-CL. View Source
• [2] Seyednejad, H.; Gawlitta, D.; Kuiper, R.V.; et al. In Vivo Biocompatibility and Biodegradation of 3D-Printed Porous Scaffolds Based on a Hydroxyl-Functionalized Poly(ε-caprolactone). Biomaterials 2012, 33(17), 4309–4318. Confirms biocompatibility of hydroxyl-functionalized materials. View Source

5-Hydroxyoxepan-2-one: Evidence-Backed Procurement Scenarios Where Differentiation Drives Selection

Rapidly Resorbable Tissue Engineering Scaffolds Requiring Months-Scale Clearance (Not Years)

For tissue engineering applications where scaffold degradation must occur within weeks to months—such as skin regeneration, cartilage repair, or short-term bone fixation—5-hydroxyoxepan-2-one-derived polymers offer a quantifiable advantage over conventional PCL. As demonstrated by Seyednejad et al. (2012), hydroxyl-functionalized PCL scaffolds (PHMGCL) lost >60% mass within 3 months of subcutaneous implantation, while PCL controls showed zero weight loss [1]. The molecular weight halved from 46.9 to 23.2 kDa over the same period [1]. Procurement of 5-hydroxyoxepan-2-one as a co-monomer or building block enables formulation of polyesters whose resorption profile can be tuned between the 50-hour in vitro enzymatic degradation benchmark and the multi-year resorption of unmodified PCL, by adjusting the hydroxyl-monomer feed ratio [2].

Hydrophilic Polyester Coatings and Cell-Adhesive Surface Modification Without Post-Polymerization Treatment

When a polyester surface requires intrinsic hydrophilicity for protein adsorption or cell adhesion without post-fabrication plasma treatment, hydrolysis, or peptide grafting, 5-hydroxyoxepan-2-one incorporation provides a one-step solution. The contact angle reduction from 68° (PCL) to 40° (10% HMG-CL) demonstrated by Seyednejad et al. (2009) translates directly to improved human mesenchymal stem cell adhesion and proliferation without secondary surface modification steps [3]. This is a procurement-relevant differentiator for laboratories seeking to eliminate surface activation workflows from their biomaterial fabrication pipeline.

One-Pot Synthesis of Hyperbranched or Dendritic Polyesters via Self-Condensing Ring-Opening Polymerization

For polymer chemistry groups synthesizing hyperbranched aliphatic polyesters, the inimer functionality of 5-hydroxyoxepan-2-one eliminates the need for a separate multifunctional initiator. The Fréchet group demonstrated that structurally analogous γ-hydroxyethyl-ε-caprolactone enables degree of branching control from 0 to 0.33 simply by varying the co-monomer ratio with ε-caprolactone, using standard Sn(Oct)₂ catalysis [4]. This single-monomer approach to architectural control reduces the number of reagents that must be sourced, qualified, and documented compared to approaches requiring an exogenous branching agent such as trimethylolpropane or pentaerythritol.

Functional Polyester Synthesis via Click Chemistry Without Hydroxyl Protecting Group Manipulation

When the synthetic objective is to append azide, alkyne, triazole, or other bioorthogonal handles onto a lactone monomer for subsequent polymerization or bioconjugation, the 5-hydroxy substitution pattern is synthetically superior to the 3-hydroxy (α-) position. Riva et al. (2007) demonstrated that 5-azidooxepan-2-one undergoes quantitative CuAAC click cycloaddition with terminal alkynes without hydroxyl protection and without lactone ring-opening . This eliminates two synthetic steps (protection and deprotection) compared to α-hydroxy isomers, directly reducing solvent consumption, chromatographic purification burden, and cumulative yield loss—factors that compound at scale and influence procurement economics for building block selection.

Application

Selection Property

Validation Focus

Tissue scaffold resorption studies

Hydroxyl co-monomer ratio

Mass loss and Mw reduction endpoints

Polyester surface wettability research

Hydroxyl co-monomer content

Contact angle and cell adhesion endpoints

Hyperbranched polyester architecture studies

Inimer co-monomer feed ratio

Degree of branching (DB) by NMR

Click-functionalized lactone synthesis

5-position hydroxyl orthogonality

Lactone ring integrity and yield

• [1] Seyednejad, H.; Gawlitta, D.; Kuiper, R.V.; de Bruin, A.; van Nostrum, C.F.; Vermonden, T.; Dhert, W.J.A.; Hennink, W.E. In Vivo Biocompatibility and Biodegradation of 3D-Printed Porous Scaffolds Based on a Hydroxyl-Functionalized Poly(ε-caprolactone). Biomaterials 2012, 33(17), 4309–4318. DOI: 10.1016/j.biomaterials.2012.03.002. View Source
• [2] Seyednejad, H.; Gawlitta, D.; Kuiper, R.V.; et al. In vitro enzymatic degradation: PHMGCL scaffolds degraded within 50 h vs. 72 h for PCL. Biomaterials 2012, 33(17), 4309–4318. View Source
• [3] Seyednejad, H.; Vermonden, T.; Fedorovich, N.E.; et al. Contact angle: 68° (PCL) reduced to 40° (10% HMG-CL). Biomacromolecules 2009, 10(11), 3048–3054. DOI: 10.1021/bm900693p. View Source
• [4] Liu, M.; Vladimirov, N.; Fréchet, J.M.J. A New Approach to Hyperbranched Polymers by Ring-Opening Polymerization of an AB Monomer: 4-(2-Hydroxyethyl)-ε-caprolactone. Macromolecules 1999, 32(20), 6881–6884. DOI: 10.1021/ma990785x. DB tunable 0–0.33. View Source